2-(3-bromophenyl)-1,3-thiazole-5-sulfonyl chloride

• IUPAC Name: 2-(3-bromophenyl)-1,3-thiazole-5-sulfonyl chloride
• InChI: InChI=1S/C9H5BrClNO2S2/c10-7-3-1-2-6(4-7)9-12-5-8(15-9)16(11,13)14/h1-5H
• InChI Key: CVBKWQVEHIDAEZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C2=NC=C(S2)S(=O)(=O)Cl
• Molecular Formula: C9H5BrClNO2S2
• Molecular Weight: 338.6 g/mol

Description

The compound “2-(3-bromophenyl)-1,3-thiazole-5-sulfonyl chloride” is likely to be an organic compound containing a thiazole ring, which is a five-membered ring with one sulfur atom, one nitrogen atom, and three carbon atoms. The compound also contains a bromophenyl group and a sulfonyl chloride group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography or NMR spectroscopy are typically used to determine the molecular structure of a compound.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of its functional groups. The bromophenyl group could undergo electrophilic aromatic substitution, while the sulfonyl chloride group is typically reactive towards nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. These properties could include its melting point, boiling point, solubility in various solvents, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s designed as a drug, its mechanism of action would involve interacting with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions, including using personal protective equipment and working in a well-ventilated area.

Future Directions

The future directions for research on this compound could involve exploring its potential applications, such as in the development of new drugs or materials. Further studies could also investigate its synthesis, properties, and reactivity.